5-(butoxymethyl)-3-[4-(1-piperidinyl)-2-butyn-1-yl]dihydro-2(3H)-furanone

• IUPAC Name: 5-(butoxymethyl)-3-(4-piperidin-1-ylbut-2-ynyl)oxolan-2-one
• InChI: InChI=1S/C18H29NO3/c1-2-3-13-21-15-17-14-16(18(20)22-17)9-5-8-12-19-10-6-4-7-11-19/h16-17H,2-4,6-7,9-15H2,1H3
• InChI Key: QQCMENZGCLCHOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1CC(C(=O)O1)CC#CCN2CCCCC2
• Molecular Formula: C18H29NO3
• Molecular Weight: 307.4 g/mol

Description

5-(butoxymethyl)-3-[4-(1-piperidinyl)-2-butyn-1-yl]dihydro-2(3H)-furanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BMIPP and is a member of the furanone family of compounds. BMIPP has been found to have a variety of biochemical and physiological effects, which make it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of BMIPP involves the binding of the compound to fatty acid binding proteins (FABPs) in the heart. This binding allows BMIPP to be taken up by the heart cells and metabolized, providing a clear picture of the fatty acid metabolism in the heart.
Biochemical and Physiological Effects:
BMIPP has a variety of biochemical and physiological effects, including the ability to inhibit the uptake of fatty acids by the heart cells. This inhibition can lead to a decrease in the production of energy by the heart cells, which can be beneficial in certain disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMIPP in lab experiments is its high sensitivity and specificity for fatty acid metabolism in the heart. This makes it a valuable tool for studying heart disease and related conditions. However, there are also some limitations to the use of BMIPP, including the potential for toxicity at high doses and the need for specialized equipment and expertise to use the compound effectively.

Future Directions

There are many potential future directions for research involving BMIPP. One promising area of research is the development of new tracers based on the structure of BMIPP, which may have even higher sensitivity and specificity for fatty acid metabolism in the heart. Additionally, there is potential for the use of BMIPP in other areas of research, such as cancer imaging and drug development. Overall, BMIPP is a valuable compound for scientific research and has the potential to lead to important advances in our understanding of a variety of diseases and conditions.

Synthesis Methods

The synthesis of BMIPP involves several steps, including the reaction of 4-piperidinyl-2-butyn-1-ol with butyl chloroformate, followed by the reaction of the resulting product with 2,3-dihydrofuran. The final product is then purified through a series of steps to obtain pure BMIPP.

Scientific Research Applications

BMIPP has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of BMIPP as a tracer for studying the uptake and metabolism of fatty acids in the heart. BMIPP has been found to be a highly sensitive and specific tracer for fatty acid metabolism in the heart, making it a valuable tool for studying heart disease and related conditions.